Cas no 770696-15-6 (tert-butyl (2R)-2-amino-4,4-difluorobutanoate)

Technical Introduction: tert-Butyl (2R)-2-amino-4,4-difluorobutanoate is a chiral, fluorinated amino acid ester with significant utility in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and solubility, facilitating handling and storage. The (2R)-configuration ensures stereochemical precision, critical for applications requiring enantioselectivity. The 4,4-difluorobutanoate moiety introduces unique electronic and steric properties, making it valuable for modifying bioactive molecules. This compound is particularly useful in peptide mimetics and protease inhibitor development, where fluorine incorporation can improve metabolic stability and binding affinity. Its high purity and well-defined structure make it a reliable intermediate for research and industrial applications.

tert-butyl (2R)-2-amino-4,4-difluorobutanoate structure

770696-15-6 structure

Product Name:tert-butyl (2R)-2-amino-4,4-difluorobutanoate

CAS No:770696-15-6

MF:C₈H₁₅F₂NO₂

MW:195.207009553909

MDL:MFCD34602422

CID:5088094

PubChem ID:20766216

Update Time:2025-05-27

tert-butyl (2R)-2-amino-4,4-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester
- tert-butyl (2R)-2-amino-4,4-difluorobutanoate
- MDL： MFCD34602422
- Inchi： 1S/C8H15F2NO2/c1-8(2,3)13-7(12)5(11)4-6(9)10/h5-6H,4,11H2,1-3H3/t5-/m1/s1
- InChI Key： FDTUCYWUSSJLKX-RXMQYKEDSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@H](N)CC(F)F

tert-butyl (2R)-2-amino-4,4-difluorobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1133373-250mg	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	96%	250mg	$1125	2022-10-24
eNovation Chemicals LLC	Y1133373-500mg	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	96%	500mg	$1815	2022-10-24
eNovation Chemicals LLC	Y1133373-1g	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	96%	1g	$3310	2022-10-24
eNovation Chemicals LLC	Y1133373-5g	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	96%	5g	$11360	2022-10-24
Enamine	EN300-28271903-1g	tert-butyl (2R)-2-amino-4,4-difluorobutanoate	770696-15-6		1g	$842.0	2023-09-09
Enamine	EN300-28271903-5g	tert-butyl (2R)-2-amino-4,4-difluorobutanoate	770696-15-6		5g	$2443.0	2023-09-09
Enamine	EN300-28271903-10g	tert-butyl (2R)-2-amino-4,4-difluorobutanoate	770696-15-6		10g	$3622.0	2023-09-09
eNovation Chemicals LLC	Y1294831-500mg	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	95%	500mg	$1765	2024-07-28
eNovation Chemicals LLC	Y1294831-1g	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	95%	1g	$3225	2024-07-28
eNovation Chemicals LLC	Y1294831-5g	(R)-2-Amino-4,4-difluoro-butyric acid tert-butyl ester	770696-15-6	95%	5g	$11115	2024-07-28